Cas no 615568-65-5 (6-Amino-5-bromopicolinaldehyde)

6-Amino-5-bromopicolinaldehyde is a versatile brominated picolinaldehyde derivative, primarily utilized as a key intermediate in organic synthesis and pharmaceutical research. Its reactive aldehyde and amino groups enable selective functionalization, making it valuable for constructing heterocyclic compounds and active pharmaceutical ingredients (APIs). The bromine substituent enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, facilitating the synthesis of complex molecular architectures. This compound exhibits high purity and stability under standard handling conditions, ensuring reliable performance in synthetic applications. Its structural features make it particularly useful in medicinal chemistry for developing biologically active molecules, including kinase inhibitors and other therapeutic agents.
6-Amino-5-bromopicolinaldehyde structure
615568-65-5 structure
Product Name:6-Amino-5-bromopicolinaldehyde
CAS No:615568-65-5
MF:C6H5BrN2O
MW:201.020700216293
CID:1090639
PubChem ID:72183138
Update Time:2025-06-07

6-Amino-5-bromopicolinaldehyde Chemical and Physical Properties

Names and Identifiers

    • 6-Amino-5-bromopicolinaldehyde
    • 6-amino-5-bromopyridine-2-carbaldehyde
    • 615568-65-5
    • DA-36580
    • DTXSID00858629
    • SCHEMBL26674811
    • Inchi: 1S/C6H5BrN2O/c7-5-2-1-4(3-10)9-6(5)8/h1-3H,(H2,8,9)
    • InChI Key: BMSADZQBYJVPCJ-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C=O)N=C1N

Computed Properties

  • Exact Mass: 199.95853g/mol
  • Monoisotopic Mass: 199.95853g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 56Ų

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